Cas no 773827-94-4 (1H-Benz[e]isoindole,6-ethyl-2,3,3a,4,5,9b-hexahydro-, (3aR,9bR)-)

• Product Name: 1H-Benz[e]isoindole,6-ethyl-2,3,3a,4,5,9b-hexahydro-, (3aR,9bR)-
• CAS No: 773827-94-4
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 552186
• PubChem ID: 22869343
• Update Time: 2025-04-19

1H-Benz[e]isoindole,6-ethyl-2,3,3a,4,5,9b-hexahydro-, (3aR,9bR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]isoindole,6-ethyl-2,3,3a,4,5,9b-hexahydro-, (3aR,9bR)-
• 1H-Benz[e]isoindole,6-ethyl-2,3,3a,4,5,9b-hexahydro-,(3aR,9bR)-(9CI)
• 773827-94-4

• Inchi： 1S/C14H19N/c1-2-10-4-3-5-13-12(10)7-6-11-8-15-9-14(11)13/h3-5,11,14-15H,2,6-9H2,1H3/t11-,14+/m0/s1
• InChI Key： MOPPRNADQVVKRN-SMDDNHRTSA-N
• SMILES： N1C[C@H]2C3C=CC=C(CC)C=3CC[C@H]2C1

Computed Properties

• Exact Mass: 201.15200
• Monoisotopic Mass: 201.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 2.82700